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Compound of Interest

Compound Name: Acid magenta

Cat. No.: B15890828

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Acid magenta, also known as acid fuchsin, is an acidic dye widely used in histology and

pathology for staining collagen, smooth muscle, and other connective tissues. Its vibrant red

color provides excellent contrast for microscopic examination. Proper preparation and storage

of the acid magenta staining solution are crucial for obtaining consistent and reliable staining

results. These application notes provide detailed protocols for the preparation and storage of

acid magenta solutions, including its use in the common Van Gieson's staining technique.

Quantitative Data Summary
The stability and shelf life of acid magenta staining solutions can vary depending on the

preparation method, concentration, and storage conditions. The following table summarizes

available quantitative data on the stability of acid magenta and related staining solutions.
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Solution Type Concentration
Storage
Temperature

Shelf Life Source(s)

Acid Fuchsin

Solution
1% aqueous

Room

Temperature

Indefinite (if

stored properly)
[1]

Acid Fuchsin

Staining Solution
Not specified Not specified 5 years [2]

User-Prepared

Acid Fuchsin

Solution

Not specified -20°C Up to 1 month [3]

Van Gieson's

Stain
Not specified 5°C - 30°C 18 Months [4]

Note: It is recommended to prepare fresh solutions for optimal performance. If storing, use

dark, tightly sealed containers and protect from light.[1][5]

Experimental Protocols
I. Preparation of 1% Aqueous Acid Magenta Solution
This protocol describes the preparation of a standard 1% (w/v) aqueous solution of acid
magenta.

Materials:

Acid magenta (Acid Fuchsin, C.I. 42685) powder

Distilled or deionized water

Glacial acetic acid (optional, for enhanced staining)

Glass beaker

Graduated cylinder

Magnetic stirrer and stir bar
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Weighing scale

Filter paper

Storage bottle (amber glass recommended)

Procedure:

Weighing the Dye: Accurately weigh 1.0 g of acid magenta powder.

Dissolving the Dye: Add the powder to a beaker containing approximately 80 mL of distilled

water.

Mixing: Place the beaker on a magnetic stirrer and stir until the dye is completely dissolved.

Gentle heating may be applied to aid dissolution, but boiling should be avoided.

Adding Acetic Acid (Optional): For some applications, adding 1 mL of glacial acetic acid can

improve staining intensity.

Final Volume Adjustment: Once the dye is fully dissolved, quantitatively transfer the solution

to a 100 mL graduated cylinder and add distilled water to bring the final volume to 100 mL.

Filtration: Filter the solution through filter paper to remove any undissolved particles.

Storage: Transfer the filtered solution to a clean, well-labeled amber glass bottle for storage.

II. Preparation of Van Gieson's Staining Solution
Van Gieson's stain is a mixture of picric acid and acid fuchsin, used to differentiate between

collagen and other tissues.

Materials:

1% Aqueous Acid Magenta Solution (prepared as above)

Saturated aqueous solution of picric acid

Graduated cylinder
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Storage bottle (amber glass recommended)

Procedure:

Prepare Saturated Picric Acid Solution: Add picric acid crystals to distilled water in a flask

until no more will dissolve. Shake well and let it stand to ensure saturation. Carefully decant

the saturated solution for use.

Mixing the Staining Solution: In a clean graduated cylinder, combine 100 mL of the saturated

aqueous picric acid solution with 5-15 mL of 1% aqueous acid magenta solution. The exact

ratio can be adjusted based on staining preferences.

Storage: Transfer the final Van Gieson's solution to a labeled amber glass bottle and store at

room temperature.

Safety Precautions
Wear appropriate personal protective equipment (PPE), including a lab coat, gloves, and eye

protection, when handling acid magenta powder and solutions.

Work in a well-ventilated area or under a fume hood.

Avoid inhalation of the powder and contact with skin and eyes.[6]

Acid magenta will stain skin and clothing.[1]

Store acid magenta powder and solutions away from strong oxidizing agents.[6]

Consult the Safety Data Sheet (SDS) for detailed safety information.
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Workflow for Preparing and Storing Acid Magenta Solution

Preparation

Storage

1. Weigh Acid Magenta Powder

2. Dissolve in Distilled Water

3. Mix with Magnetic Stirrer

4. Add Glacial Acetic Acid (Optional)

5. Adjust to Final Volume

6. Filter the Solution

7. Transfer to Amber Bottle

8. Store in a Cool, Dark, and Dry Place

Click to download full resolution via product page

Caption: Workflow for preparing and storing acid magenta staining solution.
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Workflow for Van Gieson's Staining Procedure

Tissue Preparation

Staining

Post-Staining

1. Deparaffinize and Hydrate Sections

2. Stain Nuclei (e.g., Weigert's Hematoxylin)

3. Rinse in Water

4. Stain with Van Gieson's Solution

5. Dehydrate in Alcohol

6. Clear in Xylene

7. Mount with Resinous Medium

Click to download full resolution via product page

Caption: A typical workflow for using Van Gieson's stain on tissue sections.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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